Cas no 229621-20-9 (3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical)

The 3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical is a stable nitroxide radical with a bifunctional bromomethyl substitution, making it a versatile intermediate in organic synthesis and polymer chemistry. Its key advantages include high reactivity in radical-mediated reactions, such as polymerization initiators or cross-linking agents, due to the presence of both a stable radical center and reactive bromomethyl groups. The tetramethyl substitution enhances steric stability, prolonging shelf life and improving handling. This compound is particularly useful in controlled radical polymerization (e.g., ATRP) and as a spin label in ESR spectroscopy, offering precise structural control and functionalization capabilities.
3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical structure
229621-20-9 structure
Product Name:3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical
CAS No:229621-20-9
MF:C10H16Br2NO
MW:326.048141479492
CID:245224
PubChem ID:21860633
Update Time:2025-06-15

3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrol-1-yloxy,3,4-bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-
    • 3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical
    • 3,4-bis(bromomethyl)-1-λ<sup>1</sup>-oxidanyl-2,2,5,5-tetramethylpyrrole
    • 3,4-bis(bromomethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxyl radical
    • 3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxyl radical
    • 3,4-Bis(dibromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxyl radical
    • 1H-Pyrrol-1-yloxy, 3,4-bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-
    • FT-0663210
    • AKOS025294949
    • 3,4-BIs(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy
    • 229621-20-9
    • 3,4-bis(bromomethyl)-1-$l^{1}
    • [3,4-Bis(bromomethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yl]oxidanyl
    • DTXSID30618935
    • Inchi: 1S/C10H16Br2NO/c1-9(2)7(5-11)8(6-12)10(3,4)13(9)14/h5-6H2,1-4H3
    • InChI Key: ARHJCGXCRJZAHY-UHFFFAOYSA-N
    • SMILES: BrCC1=C(CBr)C(C)(C)N(C1(C)C)[O] |^1:13|

Computed Properties

  • Exact Mass: 323.96000
  • Monoisotopic Mass: 323.95986g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 4.2Ų

Experimental Properties

  • Melting Point: 80-810C
  • PSA: 3.24000
  • LogP: 3.22900

3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B415070-5mg
3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical
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3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical
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3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical Related Literature

Additional information on 3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical

Introduction to 3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical (CAS No. 229621-20-9)

The compound 3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical (CAS No. 229621-20-9) represents a fascinating class of synthetic intermediates with significant implications in modern chemical biology and medicinal chemistry. This radical derivative, characterized by its highly reactive bromomethyl substituents and a stable tetramethylpyrrole backbone, has garnered attention for its utility in constructing complex molecular architectures and exploring novel biochemical pathways.

At the heart of its utility lies the unique reactivity of the bromomethyl groups, which serve as versatile handles for further functionalization. These groups can participate in nucleophilic substitution reactions, enabling the facile introduction of diverse pharmacophores or biomolecules. The tetramethylpyrrole core provides a rigid scaffold that enhances the stability of the radical species while maintaining flexibility for structural modifications. This combination makes the compound an invaluable tool for synthetic chemists aiming to develop innovative drug candidates or probes for biochemical studies.

Recent advancements in radical chemistry have highlighted the importance of stable radical intermediates in organic synthesis. The 3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical exemplifies this trend by offering a controlled environment for radical-mediated reactions. Its applications span across various domains, including polymer chemistry, where it serves as a precursor for stable free-radical polymers with tailored properties. Additionally, its role in medicinal chemistry has been explored in the development of novel therapeutic agents targeting specific biological pathways.

In the realm of drug discovery, the reactivity of the bromomethyl groups allows for the efficient coupling with a wide range of biomolecules, including natural products and synthetic analogs. This capability has been leveraged in the synthesis of protease inhibitors and other enzyme-targeting molecules. Furthermore, the stability provided by the tetramethylpyrrole backbone ensures that the radical species remains viable under various reaction conditions, making it suitable for both small-scale laboratory synthesis and large-scale industrial applications.

The compound's significance is further underscored by its use in studying radical-based mechanisms in biological systems. Researchers have employed derivatives of this radical to investigate oxidative stress and its impact on cellular processes. By employing advanced spectroscopic techniques such as electron paramagnetic resonance (EPR) and spin trapping assays, scientists have been able to elucidate intricate radical-mediated reactions within living cells. These studies not only enhance our understanding of fundamental biological processes but also pave the way for developing targeted therapeutics against oxidative-related diseases.

From a synthetic perspective, the 3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical offers a strategic entry point into complex molecular frameworks. Its ability to undergo cross-coupling reactions with aryl halides and other heterocyclic compounds has enabled the construction of intricate scaffolds found in many biologically active molecules. Moreover, its compatibility with transition metal catalysis allows for modular assembly of drug-like entities with high precision and efficiency.

The development of novel synthetic methodologies has further expanded the utility of this compound. For instance, recent reports have demonstrated its use in flow chemistry systems, where controlled reaction conditions enhance yield and purity while minimizing waste. This aligns with growing trends toward sustainable chemistry practices and underscores the compound's adaptability to modern synthetic paradigms.

Another exciting application lies in its role as a building block for materials science research. The unique electronic properties of radicals have been harnessed in designing advanced materials with applications ranging from organic electronics to photovoltaic devices. The stability provided by the tetramethylpyrrole core ensures that these materials exhibit enhanced durability under operational conditions.

In conclusion,3,4-Bis(bromomethyl)-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy Radical (CAS No. 229621-20-9) stands as a cornerstone in modern chemical biology and medicinal chemistry. Its versatile reactivity and structural features make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new applications and methodologies,this compound will undoubtedly remain at forefront of innovation,driving advancements across multiple scientific disciplines.

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